Cas no 1267774-08-2 (3-(4-chlorophenyl)piperidin-2-one)

• Product Name: 3-(4-chlorophenyl)piperidin-2-one
• CAS No: 1267774-08-2
• MF: C₁₁H₁₂ClNO
• MW: 209.672081947327
• MDL: MFCD19349992
• CID: 5607465
• PubChem ID: 82126718
• Update Time: 2025-10-29

3-(4-chlorophenyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chloro-phenyl)-piperidin-2-one
• 2-Piperidinone, 3-(4-chlorophenyl)-
• 1267774-08-2
• 3-(4-Chlorophenyl)piperidin-2-one
• EN300-8689547
• 3-(4-Chlorophenyl)-2-piperidone
• 3-(4-chlorophenyl)piperidin-2-one

• MDL： MFCD19349992
• Inchi： 1S/C11H12ClNO/c12-9-5-3-8(4-6-9)10-2-1-7-13-11(10)14/h3-6,10H,1-2,7H2,(H,13,14)
• InChI Key： SFIVSBGXIKWBOX-UHFFFAOYSA-N
• SMILES： N1CCCC(C2=CC=C(Cl)C=C2)C1=O

Computed Properties

• Exact Mass: 209.0607417g/mol
• Monoisotopic Mass: 209.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 399.9±42.0 °C(Predicted)
• pka: 16.07±0.40(Predicted)

Additional information on 3-(4-chlorophenyl)piperidin-2-one

Introduction to 3-(4-chlorophenyl)piperidin-2-one (CAS No. 1267774-08-2)

3-(4-chlorophenyl)piperidin-2-one, identified by its Chemical Abstracts Service (CAS) number 1267774-08-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amide derivative has garnered attention due to its structural uniqueness and potential biological activities, making it a subject of extensive investigation in drug discovery and development.

The molecular structure of 3-(4-chlorophenyl)piperidin-2-one consists of a piperidine ring substituted with a 4-chlorophenyl group and a carbonyl group at the 2-position. This configuration imparts distinct electronic and steric properties, which are critical for its interaction with biological targets. The presence of the chloro substituent on the aromatic ring enhances lipophilicity, facilitating membrane permeability and cellular uptake, while the piperidine core provides a scaffold reminiscent of many pharmacologically active molecules.

In recent years, 3-(4-chlorophenyl)piperidin-2-one has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its versatility allows for modifications at multiple positions, enabling the creation of derivatives with tailored pharmacokinetic and pharmacodynamic profiles. Researchers have leveraged this compound to develop potential treatments for various diseases, including neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of 3-(4-chlorophenyl)piperidin-2-one is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases. By designing analogs of 3-(4-chlorophenyl)piperidin-2-one, scientists have identified compounds that can selectively inhibit specific kinases, thereby modulating aberrant signaling networks. For instance, studies have shown that derivatives of this scaffold exhibit potent activity against tyrosine kinases, which are overexpressed in certain cancers.

Moreover, 3-(4-chlorophenyl)piperidin-2-one has been investigated for its potential antimicrobial properties. The structural features of this compound allow it to interact with bacterial enzymes and receptors, disrupting essential metabolic processes. Preliminary studies have demonstrated efficacy against Gram-positive and Gram-negative bacteria, as well as some fungal species. This broad-spectrum activity makes it an attractive candidate for developing new antibiotics to combat antibiotic-resistant strains.

The synthesis of 3-(4-chlorophenyl)piperidin-2-one involves multi-step organic reactions, typically starting from readily available precursors such as 4-chlorobenzaldehyde and piperidine derivatives. The process often employs catalytic methods to enhance efficiency and yield. Advanced techniques like flow chemistry have also been applied to optimize the synthesis, reducing reaction times and improving scalability.

From a computational chemistry perspective, 3-(4-chlorophenyl)piperidin-2-one has been subjected to extensive molecular modeling studies. These investigations aim to elucidate its binding modes with biological targets at the atomic level. By integrating experimental data with computational predictions, researchers can refine molecular designs to enhance potency and selectivity. Such efforts are crucial for translating laboratory findings into viable drug candidates.

The pharmacological evaluation of 3-(4-chlorophenyl)piperidin-2-one has revealed intriguing interactions with neurotransmitter systems. Its structural similarity to known psychoactive compounds suggests potential effects on serotonin and dopamine pathways. While preliminary findings are promising, further research is necessary to fully understand its behavioral and therapeutic implications.

In conclusion, 3-(4-chlorophenyl)piperidin-2-one (CAS No. 1267774-08-2) represents a valuable asset in pharmaceutical research due to its structural complexity and diverse biological activities. Its applications span multiple therapeutic areas, from oncology to infectious diseases, underscoring its importance as a scaffold for drug development. As scientific understanding progresses, continued exploration of this compound promises to yield novel treatments that address unmet medical needs.